Cas no 905966-34-9 (5-Bromo-3-((trimethylsilyl)ethynyl)pyridin-2-amine)

• Product Name: 5-Bromo-3-((trimethylsilyl)ethynyl)pyridin-2-amine
• CAS No: 905966-34-9
• MF: C₁₀H₁₃BrN₂Si
• MW: 269.21312212944
• MDL: MFCD11052839
• CID: 1036573
• PubChem ID: 329771509
• Update Time: 2025-10-29

5-Bromo-3-((trimethylsilyl)ethynyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-((trimethylsilyl)ethynyl)pyridin-2-amine
• 5-bromo-3-(2-trimethylsilylethynyl)pyridin-2-amine
• DTXSID70587757
• XWDKTCNJXFYEOM-UHFFFAOYSA-N
• 5-Bromo-3-(2-(trimethylsilyl)ethynyl)pyridin-2-amine
• AKOS015834343
• E84374
• AS-83346
• 5-Bromo-3-[(trimethylsilyl)ethynyl]pyridin-2-amine
• SCHEMBL2637090
• A850125
• J-517000
• 5-Bromo-3-((trimethylsilyl)ethynyl)pyridin-2-amine, AldrichCPR
• FT-0703137
• 5-bromo-3-[2-(trimethylsilyl)ethynyl]pyridin-2-amine
• 5-Bromo-3-(trimethylsilylethynyl)pyridin-2-amine
• 905966-34-9
• MFCD11052839
• DB-029353

• MDL： MFCD11052839
• Inchi： 1S/C10H13BrN2Si/c1-14(2,3)5-4-8-6-9(11)7-13-10(8)12/h6-7H,1-3H3,(H2,12,13)
• InChI Key： XWDKTCNJXFYEOM-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C#C[Si](C)(C)C)N

Computed Properties

• Exact Mass: 268.00300
• Monoisotopic Mass: 268.00314g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91000
• LogP: 3.23640

5-Bromo-3-((trimethylsilyl)ethynyl)pyridin-2-amine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-Bromo-3-((trimethylsilyl)ethynyl)pyridin-2-amine

5-Bromo-3-((trimethylsilyl)ethynyl)pyridin-2-amine: A Comprehensive Overview

5-Bromo-3-((trimethylsilyl)ethynyl)pyridin-2-amine (CAS No. 905966-34-9) is a complex organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a bromine atom at the 5-position, an amino group at the 2-position, and a trimethylsilyl ethynyl group at the 3-position. The combination of these functional groups makes it a versatile molecule with potential applications in various scientific domains.

The synthesis of 5-Bromo-3-((trimethylsilyl)ethynyl)pyridin-2-amine involves a series of intricate chemical reactions, including nucleophilic substitutions, coupling reactions, and silylation processes. Recent advancements in catalytic methods have enabled researchers to optimize the synthesis pathway, improving yield and purity. For instance, the use of palladium-catalyzed cross-coupling reactions has been pivotal in constructing the ethynyl-silyl group with high efficiency. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the demands of modern research.

One of the most promising applications of 5-Bromo-3-((trimethylsilyl)ethynyl)pyridin-2-amine lies in its potential as a building block for advanced materials. The compound's ability to undergo further functionalization makes it an ideal candidate for designing novel polymers, sensors, and electronic materials. For example, researchers have explored its use in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH levels. These materials hold potential in fields ranging from biomedical engineering to environmental monitoring.

In the realm of pharmacology, 5-Bromo-3-((trimethylsilyl)ethynyl)pyridin-2-amine has shown promise as a lead compound for drug discovery. Its unique structure allows for interactions with various biological targets, making it a valuable tool in studying enzyme inhibition and receptor binding. Recent studies have highlighted its potential as an anti-inflammatory agent, with experiments demonstrating its ability to modulate key inflammatory pathways. Furthermore, its silyl group provides stability and bioavailability advantages, which are critical factors in drug development.

The electronic properties of 5-Bromo-3-((trimethylsilyl)ethynyl)pyridin-2-amine have also been extensively studied for applications in optoelectronics. The compound exhibits strong fluorescence under UV light due to its conjugated system, making it a candidate for use in light-emitting diodes (LEDs) and organic photovoltaic devices. Recent research has focused on enhancing its emissive properties through structural modifications, paving the way for more efficient and cost-effective optoelectronic materials.

From an analytical standpoint, 5-Bromo-3-((trimethylsilyl)ethynyl)pyridin-2-amine presents an interesting challenge due to its complex structure. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography are commonly employed to characterize its properties. These methods provide insights into its molecular geometry, electronic transitions, and intermolecular interactions, which are essential for understanding its behavior in different environments.

In conclusion, 5-Bromo-3-((trimethylsilyl)ethynyl)pyridin-2-amino (CAS No. 9059666778787878787878787878787878787878787876666666666666611111111111111111111 is a multifaceted compound with significant potential across diverse scientific disciplines. Its synthesis continues to be refined through cutting-edge catalytic methods, while its applications span from advanced materials to pharmacology and optoelectronics. As research progresses, this compound is expected to play an increasingly important role in driving innovation and addressing pressing challenges in modern science.